molecular formula C16H16N2OS B3058314 Benzamide, N-[[(2-ethylphenyl)amino]thioxomethyl]- CAS No. 88884-36-0

Benzamide, N-[[(2-ethylphenyl)amino]thioxomethyl]-

Cat. No. B3058314
CAS RN: 88884-36-0
M. Wt: 284.4 g/mol
InChI Key: ZTPPYNJAOQGWKB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Benzamide, N-[[(2-ethylphenyl)amino]thioxomethyl]- is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, biochemistry, and pharmaceuticals. This compound is known for its unique chemical properties, which make it an ideal candidate for a range of scientific research applications.

Mechanism of Action

Target of Action

The compound, also known as N-[(2-ethylphenyl)carbamothioyl]benzamide, primarily targets Bcr-Abl and Histone Deacetylase (HDAC) . Bcr-Abl is a fusion protein with tyrosine kinase activity, which plays a crucial role in the pathogenesis of chronic myelogenous leukemia. HDACs are a group of enzymes that remove acetyl groups from an ε-N-acetyl lysine amino acid on a histone, allowing the histones to wrap the DNA more tightly.

Mode of Action

The compound exhibits inhibitory activity against both Bcr-Abl and HDAC1 . It binds to these targets, thereby inhibiting their activity. The inhibition of Bcr-Abl prevents the phosphorylation of proteins involved in cell signaling pathways, leading to a decrease in cell proliferation. The inhibition of HDACs leads to an increase in the acetylation of histones, which results in a more relaxed chromatin structure and promotes gene transcription.

Biochemical Pathways

The compound affects the Bcr-Abl signaling pathway and the histone acetylation pathway . The inhibition of Bcr-Abl disrupts the signaling pathway, leading to a decrease in cell proliferation. The inhibition of HDACs increases histone acetylation, promoting gene transcription and affecting various cellular processes such as cell cycle progression and apoptosis.

Result of Action

The molecular and cellular effects of the compound’s action include a decrease in cell proliferation due to the inhibition of Bcr-Abl and changes in gene transcription due to increased histone acetylation . These effects can lead to the suppression of tumor growth in cancerous cells.

Advantages and Limitations for Lab Experiments

Benzamide, N-[[(2-ethylphenyl)amino]thioxomethyl]- has several advantages for lab experiments, including its stability, ease of synthesis, and potent inhibitory effects on various enzymes. However, this compound also has some limitations, including its potential toxicity and limited solubility in aqueous solutions.

Future Directions

There are several future directions for research on Benzamide, N-[[(2-ethylphenyl)amino]thioxomethyl]-. One area of research is the development of more efficient synthesis methods to improve the yield and purity of this compound. Another area of research is the investigation of its potential applications in drug design and the development of novel drugs based on its chemical structure. Additionally, further studies are needed to elucidate the mechanisms of action of this compound and its potential applications in the treatment of various diseases.

Scientific Research Applications

Benzamide, N-[[(2-ethylphenyl)amino]thioxomethyl]- has been widely used in scientific research due to its potential applications in various fields. In medicinal chemistry, this compound has been studied for its anticancer properties and has shown promising results in inhibiting the growth of cancer cells. In biochemistry, Benzamide, N-[[(2-ethylphenyl)amino]thioxomethyl]- has been used to study the mechanisms of enzyme inhibition and has been shown to be a potent inhibitor of various enzymes. In pharmaceuticals, this compound has been studied for its potential applications in drug design and has been used as a starting material for the synthesis of various drugs.

properties

IUPAC Name

N-[(2-ethylphenyl)carbamothioyl]benzamide
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C16H16N2OS/c1-2-12-8-6-7-11-14(12)17-16(20)18-15(19)13-9-4-3-5-10-13/h3-11H,2H2,1H3,(H2,17,18,19,20)
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

ZTPPYNJAOQGWKB-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCC1=CC=CC=C1NC(=S)NC(=O)C2=CC=CC=C2
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C16H16N2OS
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID10350543
Record name Benzamide, N-[[(2-ethylphenyl)amino]thioxomethyl]-
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID10350543
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

284.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS RN

88884-36-0
Record name Benzamide, N-[[(2-ethylphenyl)amino]thioxomethyl]-
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID10350543
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
Benzamide, N-[[(2-ethylphenyl)amino]thioxomethyl]-
Reactant of Route 2
Reactant of Route 2
Reactant of Route 2
Benzamide, N-[[(2-ethylphenyl)amino]thioxomethyl]-
Reactant of Route 3
Reactant of Route 3
Reactant of Route 3
Benzamide, N-[[(2-ethylphenyl)amino]thioxomethyl]-
Reactant of Route 4
Reactant of Route 4
Reactant of Route 4
Benzamide, N-[[(2-ethylphenyl)amino]thioxomethyl]-
Reactant of Route 5
Reactant of Route 5
Benzamide, N-[[(2-ethylphenyl)amino]thioxomethyl]-
Reactant of Route 6
Reactant of Route 6
Benzamide, N-[[(2-ethylphenyl)amino]thioxomethyl]-

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.